Cas no 535961-75-2 (Benzoyl chloride, 2-methyl-6-propyl- (9CI))

Benzoyl chloride, 2-methyl-6-propyl- (9CI) structure
535961-75-2 structure
Product Name:Benzoyl chloride, 2-methyl-6-propyl- (9CI)
CAS No:535961-75-2
MF:C11H13ClO
MW:196.673322439194
CID:938790
PubChem ID:22920230
Update Time:2025-04-19

Benzoyl chloride, 2-methyl-6-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-6-propylbenzoyl chloride
    • Benzoyl chloride, 2-methyl-6-propyl- (9CI)
    • DTXSID30628918
    • SCHEMBL7420497
    • 535961-75-2
    • DB-326009
    • Benzoyl chloride, 2-methyl-6-propyl-
    • Benzoyl chloride,2-methyl-6-propyl-(9ci)
    • Inchi: 1S/C11H13ClO/c1-3-5-9-7-4-6-8(2)10(9)11(12)13/h4,6-7H,3,5H2,1-2H3
    • InChI Key: MYQBVBNOJORERI-UHFFFAOYSA-N
    • SMILES: ClC(C1C(C)=CC=CC=1CCC)=O

Computed Properties

  • Exact Mass: 196.0654927g/mol
  • Monoisotopic Mass: 196.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų
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